Cas no 857758-90-8 (4-(trifluoromethyl)quinolin-8-amine)

• Product Name: 4-(trifluoromethyl)quinolin-8-amine
• CAS No: 857758-90-8
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD22627922
• CID: 5248968
• Update Time: 2025-06-08

4-(trifluoromethyl)quinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)-8-quinolinamine
• 4-(trifluoromethyl)quinolin-8-amine

• MDL： MFCD22627922
• Inchi： 1S/C10H7F3N2/c11-10(12,13)7-4-5-15-9-6(7)2-1-3-8(9)14/h1-5H,14H2
• InChI Key： ASJWQBTUQNJIQQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2N)C(C(F)(F)F)=CC=1

Additional information on 4-(trifluoromethyl)quinolin-8-amine

Introduction to 4-(trifluoromethyl)quinolin-8-amine (CAS No. 857758-90-8)

4-(trifluoromethyl)quinolin-8-amine, identified by the Chemical Abstracts Service Number (CAS No.) 857758-90-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine features a quinoline core substituted with a trifluoromethyl group at the 4-position and an amine functional group at the 8-position. The presence of the trifluoromethyl moiety imparts unique electronic and steric properties, making this compound a valuable scaffold for the development of novel bioactive molecules.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into aromatic systems, particularly in the trifluoromethyl configuration, has become a cornerstone in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the case of 4-(trifluoromethyl)quinolin-8-amine, these modifications are strategically positioned to enhance interactions with biological targets while maintaining structural integrity.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of quinoline derivatives as inhibitors of key enzymes and receptors involved in diseases such as cancer and neurodegeneration. Studies have demonstrated that compounds bearing a trifluoromethyl group exhibit improved pharmacokinetic profiles compared to their unsubstituted counterparts. This is attributed to the electron-withdrawing nature of fluorine atoms, which can enhance binding interactions with hydrogen bond donors and acceptors in protein active sites.

The amine group at the 8-position of 4-(trifluoromethyl)quinolin-8-amine provides a versatile handle for further derivatization, enabling the synthesis of libraries of analogs with tailored biological activities. Functionalization strategies include coupling with carboxylic acids to form amides, reacting with aldehydes or ketones to yield imines or enamines, or engaging in condensation reactions to construct more complex heterocyclic systems. These modifications have been exploited in high-throughput screening campaigns to identify lead compounds for therapeutic intervention.

In the context of oncology research, quinoline derivatives have garnered attention as potential inhibitors of tyrosine kinases and other signaling molecules aberrantly expressed in cancer cells. The trifluoromethyl group enhances binding affinity by increasing the electron density at critical positions within the active site, while the quinoline core interacts with conserved aromatic residues. Preclinical studies have shown promising results with several quinoline-based inhibitors in cell culture and animal models, paving the way for clinical trials.

Another emerging area of interest is the use of 4-(trifluoromethyl)quinolin-8-amine as a building block for antiviral agents. The structural features of this compound allow it to mimic natural substrates or compete with viral enzymes for binding sites. For instance, modifications at the 4- and 8-positions can fine-tune interactions with proteases or polymerases involved in viral replication cycles. Recent reports have described quinoline derivatives as inhibitors of RNA-dependent RNA polymerases (RdRp), which are essential for viruses such as influenza and coronaviruses.

The synthesis of 4-(trifluoromethyl)quinolin-8-amine typically involves multi-step organic transformations starting from commercially available precursors like 2-aminoquinoline or 4-bromoquinoline. Key steps include nucleophilic substitution reactions to introduce the trifluoromethyl group followed by selective amination at the 8-position. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, enabling scalable production under mild conditions.

From a computational perspective, molecular modeling studies have been instrumental in understanding how 4-(trifluoromethyl)quinolin-8-amine interacts with biological targets. Docking simulations reveal that the trifluoromethyl group aligns optimally with hydrophobic pockets or π-stacking interfaces, while the amine moiety forms hydrogen bonds with polar residues. These insights guide medicinal chemists in designing next-generation analogs with enhanced potency and selectivity.

The pharmacokinetic properties of 4-(trifluoromethyl)quinolin-8-amine are also subjects of extensive investigation. In vitro assays assess metabolic stability by evaluating degradation rates under physiological conditions, while ex vivo studies examine interactions with cytochrome P450 enzymes responsible for drug clearance. These data inform decisions regarding dosing regimens and potential drug-drug interactions in clinical settings.

Future directions in research may explore photopharmacology applications where light activation can modulate the activity of 4-(trifluoromethyl)quinolin-8-amine derivatives. By incorporating photosensitizer moieties or designing molecules responsive to near-infrared light, researchers aim to achieve spatial and temporal control over therapeutic effects—a strategy particularly relevant for treating tumors or inflammatory conditions.

In conclusion,4-(trifluoromethyl)quinolin-8-amine (CAS No. 857758-90-8) represents a structurally intriguing compound with significant potential in pharmaceutical development. Its unique combination of electronic and steric features makes it an attractive scaffold for designing drugs targeting cancers, viruses, and other diseases. Ongoing research continues to uncover new applications for this compound and its derivatives, underscoring its importance as a tool in modern medicinal chemistry.